Cas no 1234800-05-5 (N-(1-methanesulfonylpiperidin-4-yl)methyl-N'-phenylethanediamide)

• Product Name: N-(1-methanesulfonylpiperidin-4-yl)methyl-N'-phenylethanediamide
• CAS No: 1234800-05-5
• MF: C₁₅H₂₁N₃O₄S
• MW: 339.409942388535
• CID: 6222696
• PubChem ID: 49682211
• Update Time: 2025-06-07

N-(1-methanesulfonylpiperidin-4-yl)methyl-N'-phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(1-methanesulfonylpiperidin-4-yl)methyl-N'-phenylethanediamide
• 1234800-05-5
• N-[(1-methylsulfonylpiperidin-4-yl)methyl]-N'-phenyloxamide
• N-[(1-methanesulfonylpiperidin-4-yl)methyl]-N'-phenylethanediamide
• F5016-1577
• AKOS024489754
• N1-((1-(methylsulfonyl)piperidin-4-yl)methyl)-N2-phenyloxalamide
• VU0629402-1

• Inchi： 1S/C15H21N3O4S/c1-23(21,22)18-9-7-12(8-10-18)11-16-14(19)15(20)17-13-5-3-2-4-6-13/h2-6,12H,7-11H2,1H3,(H,16,19)(H,17,20)
• InChI Key： NGKQYPPMOXAZCA-UHFFFAOYSA-N
• SMILES： S(C)(N1CCC(CNC(C(NC2C=CC=CC=2)=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 339.12527733g/mol
• Monoisotopic Mass: 339.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 104Ų

Additional information on N-(1-methanesulfonylpiperidin-4-yl)methyl-N'-phenylethanediamide

Introduction to N-(1-methanesulfonylpiperidin-4-yl)methyl-N'-phenylethanediamide (CAS No: 1234800-05-5)

N-(1-methanesulfonylpiperidin-4-yl)methyl-N'-phenylethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1234800-05-5, represents a promising candidate for further exploration due to its unique structural and chemical properties. The presence of both a 1-methanesulfonylpiperidin-4-yl moiety and a phenylethanediamide backbone suggests potential applications in the design of novel therapeutic agents.

The molecular structure of N-(1-methanesulfonylpiperidin-4-yl)methyl-N'-phenylethanediamide incorporates functional groups that are highly relevant to modern drug discovery. The 1-methanesulfonylpiperidin-4-yl group, in particular, is known for its ability to enhance binding affinity and selectivity, making it a valuable component in the development of targeted therapies. This feature is particularly intriguing in the context of recent studies that highlight the importance of structure-based drug design to improve therapeutic outcomes.

In recent years, there has been a growing interest in the use of diamine derivatives as pharmacophores due to their versatility and efficacy. The phenylethanediamide moiety in this compound contributes to its potential as a building block for new drugs. Research has shown that diamine-based compounds can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. These findings align with the broader trend in pharmaceutical science towards the development of multifunctional molecules that can address complex diseases.

The synthesis and characterization of N-(1-methanesulfonylpiperidin-4-yl)methyl-N'-phenylethanediamide have been subjects of extensive investigation. Advanced synthetic methodologies have been employed to optimize the yield and purity of this compound, ensuring its suitability for further biological testing. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have played crucial roles in confirming the structural integrity of the compound.

The pharmacological potential of N-(1-methanesulfonylpiperidin-4-yl)methyl-N'-phenylethanediamide has been explored through various preclinical studies. These studies have focused on evaluating its interactions with biological targets, such as enzymes and receptors, which are critical for drug action. Preliminary results suggest that this compound may exhibit inhibitory effects on certain key enzymes involved in disease pathways, warranting further investigation into its therapeutic applications.

The development of novel pharmaceuticals often involves a multidisciplinary approach, integrating insights from chemistry, biology, and medicine. N-(1-methanesulfonylpiperidin-4-yl)methyl-N'-phenylethanediamide exemplifies this collaborative effort, as it represents the intersection of innovative chemical design and biological function. The compound's unique properties make it a valuable tool for researchers seeking to develop new treatments for various conditions.

In conclusion, N-(1-methanesulfonylpiperidin-4-yl)methyl-N'-phenylethanediamide (CAS No: 1234800-05-5) is a compound with significant potential in pharmaceutical research. Its structural features and reported biological activities position it as a promising candidate for further development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery and design of new therapeutic agents.